![molecular formula C7H9NO4S B184884 (3-Ethyl-2,4-dioxo-thiazolidin-5-yl)-acetic acid CAS No. 499199-10-9](/img/structure/B184884.png)
(3-Ethyl-2,4-dioxo-thiazolidin-5-yl)-acetic acid
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Description
(3-Ethyl-2,4-dioxo-thiazolidin-5-yl)-acetic acid, also known as EDTA, is a chelating agent that has been used for decades in scientific research, especially in the field of biochemistry and physiology. It is a synthetic organic compound that has a unique ability to bind to metal ions, which makes it useful for a variety of applications. EDTA has a wide range of uses, from laboratory experiments to medical treatments.
Scientific Research Applications
1. Treatment of Type 2 Diabetes Mellitus Thiazolidinediones are primarily known for their role in treating insulin resistance and type 2 diabetes mellitus. They function by binding and activating the peroxisome proliferator-activated receptor (PPAR), a nuclear receptor that regulates gene expression involved in metabolism .
Anticancer Activity
Some thiazolidinediones are being researched for their potential anticancer activity, particularly in treating human cancers that express high levels of PPARγ, as activation of this receptor is believed to mediate their anticancer effects .
Antidiabetic Drug Design
Continued research efforts are directed towards designing novel thiazolidinedione derivatives as potential modulators of PPAR-γ, with the aim of developing new glucose-lowering agents .
Broad Therapeutic Potential
Thiazolidinediones and their derivatives have been identified as having a wide range of therapeutic potentials, including antimicrobial, anti-inflammatory, antioxidant, antitubercular, antiviral, anti-malarial, anti-HIV, and anti-convulsant activities .
Metabolic Complications in Lipodystrophy
Thiazolidinediones may also be used to improve metabolic complications in partial lipodystrophy, although they should be used with caution. They have shown improvements in HbA1c, triglycerides, liver volume, and steatosis in patients with partial lipodystrophy .
properties
IUPAC Name |
2-(3-ethyl-2,4-dioxo-1,3-thiazolidin-5-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO4S/c1-2-8-6(11)4(3-5(9)10)13-7(8)12/h4H,2-3H2,1H3,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEXQUQKCOPKASO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(SC1=O)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60383149 |
Source
|
Record name | (3-Ethyl-2,4-dioxo-thiazolidin-5-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60383149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Ethyl-2,4-dioxo-thiazolidin-5-yl)-acetic acid | |
CAS RN |
499199-10-9 |
Source
|
Record name | (3-Ethyl-2,4-dioxo-thiazolidin-5-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60383149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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